Cas no 558460-61-0 (N-methyl-N-octadecyloctadecan-1-amine;sulfuric acid)

• Product Name: N-methyl-N-octadecyloctadecan-1-amine;sulfuric acid
• CAS No: 558460-61-0
• MF: C₃₇H₇₉NO₄S
• MW: 634.09247136116
• CID: 2831897
• PubChem ID: 71441479
• Update Time: 2025-04-21

N-methyl-N-octadecyloctadecan-1-amine;sulfuric acid Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid--N-methyl-N-octadecyloctadecan-1-amine (1/1)
• 558460-61-0
• SCHEMBL16611547
• DTXSID10850412
• N-methyl-N-octadecyloctadecan-1-amine;sulfuric acid

• Inchi： 1S/C37H77N.H2O4S/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38(3)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;1-5(2,3)4/h4-37H2,1-3H3;(H2,1,2,3,4)
• InChI Key： RPNYYLAQGLENEU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(C)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 633.57298117Da
• Monoisotopic Mass: 633.57298117Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 34
• Complexity: 437
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų